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Compound of Interest

Compound Name: C.l. Disperse orange 73

Cat. No.: B1345962

In-Depth Technical Guide: C.I. Disperse Orange
73

Molecular Formula: C24H21Ns04 C.I. Name: C.lI. Disperse Orange 73 C.I. Number: 111193
CAS Numbers: 79300-11-1, 40690-89-9 Class: Monoazo Dye

This technical guide provides a comprehensive overview of C.l. Disperse Orange 73, a
monoazo disperse dye. The information is intended for researchers, scientists, and
professionals in drug development and related fields, with a focus on its chemical properties,
synthesis, analysis, and toxicological profile.

Physicochemical Properties

C.l. Disperse Orange 73 is an orange-red to brilliant orange powder. As a disperse dye, it is
characterized by its low solubility in water but can be dissolved in certain organic solvents such
as acetone and ethanol.[1] It is primarily used for dyeing hydrophobic synthetic fibers,
particularly polyester.

A summary of the available quantitative physicochemical data is presented in Table 1. Itis
important to note that some of these values may be predicted rather than experimentally
determined.

Table 1: Physicochemical Properties of C.l. Disperse Orange 73
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Property Value Reference(s)

Molecular Weight 443.45 g/mol

Density 1.23 g/cm3 [1]

Boiling Point 672.1 °C at 760 mmHg [1]

Flash Point 360.3 °C [1]

Refractive Index 1.615 [1]
Synthesis

The synthesis of C.l. Disperse Orange 73 is a two-step process involving diazotization and an
azo coupling reaction. The key raw materials are p-nitroaniline and N-cyanoethyl-N-
hydroxyethyl aniline, which is first benzoylated to form the coupling component.[2]

Synthesis Pathway

The overall synthetic pathway can be visualized as a two-stage process: the formation of the
diazonium salt from p-nitroaniline and the subsequent coupling with the prepared benzoylated
aniline derivative.
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Caption: Synthesis of C.l. Disperse

Orange 73.

Experimental Protocol: General Procedure

The following is a generalized protocol based on the established chemistry for this class of

dyes. Specific quantities and reaction conditions may vary based on patented processes.

Part 1: Preparation of the Coupling Component (2-((2-Cyanoethyl)(phenyl)amino)ethyl

benzoate)

» N-cyanoethyl-N-hydroxyethyl aniline is reacted with benzoyl chloride in an appropriate

solvent and potentially in the presence of a base to neutralize the HCI byproduct.

e The reaction mixture is stirred until the benzoylation is complete.
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e The product is isolated, for example, by precipitation and filtration, and may be purified
further if necessary.

Part 2: Diazotization of p-Nitroaniline

o p-Nitroaniline is dissolved or suspended in an aqueous acidic solution (e.g., hydrochloric
acid).

e The mixture is cooled to a low temperature (typically 0-5 °C).

e An aqueous solution of sodium nitrite is added dropwise while maintaining the low
temperature to form the diazonium salt.

Part 3: Azo Coupling Reaction

e The prepared coupling component from Part 1 is dissolved or suspended in a suitable
medium.

e The cold diazonium salt solution from Part 2 is slowly added to the coupling component
solution.

e The pH of the reaction mixture is controlled, as the coupling reaction is pH-dependent.

e The reaction is allowed to proceed until the formation of the C.l. Disperse Orange 73 dye is
complete, which often precipitates from the reaction mixture.

» The final product is isolated by filtration, washed, and dried.

Analytical Methods

The analysis of C.l. Disperse Orange 73, particularly in textile and environmental samples, is
typically performed using chromatographic techniques. High-Performance Liquid
Chromatography (HPLC) with a Photodiode Array (PDA) detector is a common method, often
coupled with Mass Spectrometry (MS) for confirmation.[3][4][5]

Experimental Protocol: HPLC-PDA-MS Analysis

This protocol is a general guideline for the quantitative analysis of C.l. Disperse Orange 73.
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1. Sample Preparation (Textile) a. A known weight of the textile sample is extracted with a
suitable solvent (e.g., methanol, chlorobenzene) under sonication at an elevated temperature
(e.g., 50 °C for 30 minutes).[4][6] b. The extract is centrifuged, and the supernatant is filtered
(e.g., through a 0.22 um PTFE filter).[4] c. The solvent is evaporated, and the residue is
reconstituted in a known volume of the initial mobile phase.[4]

2. Chromatographic Conditions
o HPLC System: A standard HPLC or UHPLC system.
e Column: Areverse-phase C18 column (e.g., 100 x 2.1 mm, 1.7 pum).[4]

» Mobile Phase: A gradient elution is typically used, for example, with a mixture of an aqueous
buffer (e.g., 10 mM ammonium acetate, pH 3.6) and an organic solvent (e.g., acetonitrile).[3]

» Flow Rate: A typical flow rate would be in the range of 0.3-0.6 mL/min.
e Injection Volume: 5-10 pL.

e Column Temperature: 30-40 °C.

3. Detection

o PDA Detector: Scans a range of wavelengths (e.g., 210-800 nm) to obtain the UV-Vis
spectrum of the eluting peaks. The quantification wavelength would be set at the absorption
maximum of the dye.

o MS Detector: An electrospray ionization (ESI) source is commonly used. The mass
spectrometer would be operated in full scan mode to identify the molecular ion and in
selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for sensitive
quantification.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of C.l. Disperse Orange
73 in a textile sample.
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Analytical Workflow for C.l. Disperse Orange 73 in Textiles
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Caption: Workflow for analyzing C.l. Disperse Orange 73.
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Toxicological Profile and Biological Activity

As a member of the azo dye class, C.l. Disperse Orange 73 is subject to toxicological scrutiny,
particularly concerning its potential for skin sensitization and the release of aromatic amines.

o Skin Sensitization: Disperse dyes are known potential skin sensitizers, and contact
dermatitis can occur from exposure to textiles colored with these dyes.

¢ Mutagenicity: Azo dyes can be metabolized (azo-reduced) by intestinal microflora or skin
bacteria to form aromatic amines, some of which are known or suspected carcinogens.
While specific data for Disperse Orange 73 is limited, related disperse azo dyes have been
shown to induce DNA damage and cytotoxic effects in in-vitro studies.

e Environmental Concerns: The use of C.l. Disperse Orange 73 has raised environmental
concerns due to the potential for the presence of harmful impurities, such as dichlorophenol
and trichlorophenol, in the final product, which can be released into textile effluents.[7]

Currently, there is no specific information available in the scientific literature detailing the
interaction of C.l. Disperse Orange 73 with specific biological signaling pathways. Research in
this area for many industrial dyes is limited. The primary focus of toxicological studies on azo
dyes is on the genotoxicity of their reductive cleavage products (aromatic amines) rather than
the parent dye's interaction with cellular signaling.

Applications

The primary application of C.I. Disperse Orange 73 is in the dyeing and printing of synthetic
textiles, including:

o Polyester fibers and fabrics
o Polyester/cotton blends
o Polyester/vinegar fiber blends

It is valued for its brilliant orange shade and good fastness properties. It can be used for
monochromatic dyeing and is also a component in creating mixed colors, such as certain
disperse blacks. Additionally, it finds use in the formulation of printing inks.[1]
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Conclusion

C.l. Disperse Orange 73 is a commercially significant monoazo disperse dye with well-
established applications in the textile industry. Its synthesis is based on classical diazo
chemistry. While analytical methods for its detection are available, a significant gap exists in the
public domain regarding detailed, experimentally verified physicochemical data, comprehensive
spectral analyses, and, most notably, its potential interactions with biological systems at the
molecular level. For professionals in drug development, the key takeaway is the general
toxicological profile of azo dyes, including the potential for skin sensitization and the generation
of potentially harmful aromatic amines upon metabolic reduction. Further research would be
required to elucidate any specific interactions with cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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